Cas no 331948-25-5 (2-(2,6-Dimethylmorpholino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde)

• Product Name: 2-(2,6-Dimethylmorpholino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
• CAS No: 331948-25-5
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 6778534
• Update Time: 2025-09-28

2-(2,6-Dimethylmorpholino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dimethylmorpholino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde

• Inchi： 1S/C15H17N3O3/c1-10-7-17(8-11(2)21-10)14-12(9-19)15(20)18-6-4-3-5-13(18)16-14/h3-6,9-11H,7-8H2,1-2H3
• InChI Key： AKQKJDUVFYNXTA-UHFFFAOYSA-N
• SMILES： O1C(C)CN(C2=C(C=O)C(N3C=CC=CC3=N2)=O)CC1C

Additional information on 2-(2,6-Dimethylmorpholino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde

Comprehensive Overview of 2-(2,6-Dimethylmorpholino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 331948-25-5)

2-(2,6-Dimethylmorpholino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 331948-25-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This compound belongs to the pyrido[1,2-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications as a building block for drug discovery, given its morpholine and aldehyde functional groups, which are pivotal in medicinal chemistry.

The molecular structure of 2-(2,6-Dimethylmorpholino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde features a fused pyridine-pyrimidine core, which is further modified with a 2,6-dimethylmorpholine moiety and an aldehyde group at the 3-position. This combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

In the context of green chemistry and sustainable synthesis, this compound has been explored for its potential in catalysis and biocompatible reactions. The aldehyde group offers a reactive site for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the growing demand for efficient synthetic methodologies in the pharmaceutical industry, where time and resource optimization are critical.

From a commercial perspective, CAS No. 331948-25-5 is often sought after by contract research organizations (CROs) and academic laboratories focusing on structure-activity relationship (SAR) studies. Its availability in high purity forms (>98%) ensures reproducibility in experimental outcomes, a key concern for researchers. Additionally, its stability under standard laboratory conditions makes it a practical choice for long-term projects.

The compound’s relevance extends to computational chemistry, where its molecular docking properties are analyzed to predict interactions with biological targets. This is particularly valuable in virtual screening campaigns, which are increasingly adopted to accelerate drug discovery pipelines. As AI-driven drug design gains traction, compounds like 2-(2,6-Dimethylmorpholino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde serve as critical data points for training predictive models.

Safety and handling of this compound adhere to standard laboratory protocols, with no significant hazards reported under normal use. Its non-toxic profile at typical research scales makes it accessible for a broad range of applications. However, as with all fine chemicals, proper personal protective equipment (PPE) and ventilation are recommended during handling.

In summary, 2-(2,6-Dimethylmorpholino)-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 331948-25-5) represents a multifaceted tool for modern chemical research. Its structural complexity and functional adaptability position it at the forefront of innovations in medicinal chemistry, agrochemical development, and materials science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.